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Compound of Interest

1-benzyl-1H-indole-3-
Compound Name:
carbaldehyde

Cat. No.: B078078

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and does not constitute a comprehensive safety data sheet (SDS). Always consult the official
SDS from the supplier and follow all institutional and regulatory safety protocols.

Executive Summary

This technical guide provides an in-depth overview of the known safety and hazard information
for 1-benzyl-1H-indole-3-carbaldehyde (CAS No. 10511-51-0). While specific experimental
toxicological data for this compound is limited in publicly available literature, this guide
synthesizes the available GHS hazard classifications and provides context through related
compounds and standardized testing protocols. The primary hazards identified are acute oral
toxicity and the potential for skin sensitization.[1][2] This document is designed to inform safe
handling practices and to guide the design of appropriate safety assessments for researchers
and drug development professionals.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-benzyl-1H-indole-3-
carbaldehyde is presented in Table 1. Understanding these properties is crucial for safe
handling, storage, and spill response procedures.
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Table 1: Physical and Chemical Properties of 1-benzyl-1H-indole-3-carbaldehyde

Property Value Reference(s)
Molecular Formula C16H13NO [1]
Molecular Weight 235.28 g/mol [1]
CAS Number 10511-51-0 [2]

White to light yellow to light

Appearance orange powder/crystal 3]
Melting Point 106.0 - 110.0 °C

Boiling Point Not available

Flash Point Not applicable [2]
Solubility Not available

Storage Temperature -20°C [2]

Hazard Identification and Classification

Based on aggregated GHS data, 1-benzyl-1H-indole-3-carbaldehyde is classified with the

following hazards.[1][2]

Table 2: GHS Hazard Classification
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Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
o . GHSO07
Acute Toxicity, H302: Harmful if ] )
4 (Exclamation Warning
Oral swallowed
Mark)
] H317: May GHSO07
Skin ) ) )
o 1 cause an allergic  (Exclamation Warning
Sensitization
skin reaction Mark)
Skin GHSO07
] o H315: Causes ] ]
Corrosion/Irritatio 2 o (Exclamation Warning
skin irritation
n Mark)
Serious Eye H319: Causes GHSO07
Damage/Eye 2A serious eye (Exclamation Warning
Irritation irritation Mark)

Note: H315 and H319 classifications are also reported by some suppliers.

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H317: May cause an allergic skin reaction.[1][2]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary Statements: A comprehensive list of precautionary statements is provided in
Table 3.

Table 3: Precautionary Statements
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Code Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapours/spray.[1]
P264 Wash skin thoroughly after handling.[1]

Do not eat, drink or smoke when using this
P270

product.[1]
- Contaminated work clothing should not be

allowed out of the workplace.[1]
5280 Wear protective gloves/protective clothing/eye

protection/face protection.[2]

IF SWALLOWED: Call a POISON
P301+P312 ]

CENTER/doctor if you feel unwell.
P302+P352 IF ON SKIN: Wash with plenty of water.
P330 Rinse mouth.[1]

If skin irritation or rash occurs: Get medical
P333+P313 ] )

advice/attention.

Take off contaminated clothing and wash it
P362+P364

before reuse.

Dispose of contents/container to an approved
P501

waste disposal plant.[1]

Toxicological Information

Specific quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median

lethal concentration) for 1-benzyl-1H-indole-3-carbaldehyde are not readily available in the

public domain. The hazard classification "Acute Toxicity, Oral, Category 4" suggests an LD50

value in the range of 300 to 2000 mg/kg for oral exposure in animal studies.

In the absence of specific data, a read-across approach using data from structurally related

compounds can provide an initial assessment of potential toxicity. However, this approach has
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limitations and should be used with caution.

Experimental Protocols for Safety Assessment

For a comprehensive safety evaluation of 1-benzyl-1H-indole-3-carbaldehyde, a series of
standardized experimental protocols would be employed. The following sections outline the
methodologies for key toxicological endpoints.

Acute Oral Toxicity

The acute oral toxicity would be assessed following OECD Test Guideline 420 (Fixed Dose
Procedure), 423 (Acute Toxic Class Method), or 425 (Up-and-Down Procedure).[4][5][6][7][8]

Methodology (based on OECD TG 423):
» Animal Model: Typically, young adult female rats are used.

o Dosage: A stepwise procedure is used with a starting dose of 300 mg/kg. The substance is
administered orally by gavage.

o Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14
days.

o Endpoint: The test allows for the classification of the substance into one of the GHS
categories for acute oral toxicity.

DOT Diagram: OECD TG 423 Workflow
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Caption: Workflow for the OECD Guideline 423 Acute Toxic Class Method.

Skin Sensitization

The potential for 1-benzyl-1H-indole-3-carbaldehyde to cause skin sensitization would be
evaluated using a tiered approach involving in silico, in chemico, and in vitro methods as
outlined in OECD Guideline 497.[9] These New Approach Methodologies (NAMs) are designed
to replace traditional animal testing.

Methodology (Defined Approach):

» Direct Peptide Reactivity Assay (DPRA) (OECD TG 442C): This in chemico method
assesses the reactivity of the test chemical with synthetic peptides containing cysteine and
lysine, mimicking the covalent binding to skin proteins.

o KeratinoSens™ Assay (OECD TG 442D): This in vitro assay uses a human keratinocyte cell
line to measure the activation of the Keap1-Nrf2-ARE pathway, a key event in skin
sensitization.

e human Cell Line Activation Test (h-CLAT) (OECD TG 442E): This in vitro test measures the
expression of cell surface markers (CD54 and CD86) on a human monocytic cell line (THP-
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1) following exposure to the test chemical.

DOT Diagram: Skin Sensitization Adverse Outcome Pathway (AOP)

Molecular Initiating Event: DPRA assesses Key Event 2: KeratinoSens™ assesses Key Event 3: h-CLAT assesses Adverse Outcome:
Covalent Binding to Skin Proteins Keratinocyte Activation Dendritic Cell Activation Allergic Contact Dermatitis

Click to download full resolution via product page

Caption: Simplified Adverse Outcome Pathway for Skin Sensitization.

Reactivity and Stability

Reactivity: As an aromatic aldehyde, 1-benzyl-1H-indole-3-carbaldehyde is expected to
undergo reactions typical of this functional group, such as oxidation to a carboxylic acid and
condensation reactions. The indole ring itself can be susceptible to oxidation.

Chemical Stability: The compound should be stored in a cool, dark place, away from
incompatible materials. It may be sensitive to light and air.

Incompatible Materials: Strong oxidizing agents and strong reducing agents.

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products such as carbon monoxide, carbon dioxide, and nitrogen oxides may be formed.

Handling and Storage

Engineering Controls: Work with this compound should be conducted in a well-ventilated
laboratory, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b078078?utm_src=pdf-body-img
https://www.benchchem.com/product/b078078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator with a
particulate filter (e.g., N95).[2]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. A storage
temperature of -20°C is recommended.[2]

First Aid Measures

« If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison control center
or doctor immediately for treatment advice.

« If on Skin: Take off contaminated clothing. Rinse skin immediately with plenty of water for 15-
20 minutes. If skin irritation or a rash occurs, get medical advice/attention.

 Ifin Eyes: Hold eye open and rinse slowly and gently with water for 15-20 minutes. Remove
contact lenses, if present, after the first 5 minutes, then continue rinsing eye. Call a poison
control center or doctor for treatment advice.

« If Inhaled: Move person to fresh air. If person is not breathing, call 911 or an ambulance,
then give artificial respiration, preferably by mouth-to-mouth, if possible. Call a poison control
center or doctor for further treatment advice.

Spill and Disposal Procedures

o Spill Response: In case of a spill, wear appropriate PPE. Avoid generating dust. Sweep up
the material and place it in a suitable container for disposal.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the chemical to enter drains or waterways.

Conclusion

1-benzyl-1H-indole-3-carbaldehyde presents moderate acute oral toxicity and is a potential
skin sensitizer. Due to the limited availability of specific toxicological data, a cautious approach
to handling is warranted. Researchers and drug development professionals should implement
stringent safety protocols, including the use of appropriate personal protective equipment and
engineering controls. For new applications or large-scale use, it is highly recommended that
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the toxicological profile of this compound be more thoroughly investigated using standardized
methodologies as outlined in this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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